![molecular formula C5H5F3N2O B6168542 [1-(trifluoromethyl)-1H-imidazol-2-yl]methanol CAS No. 2169259-41-8](/img/no-structure.png)
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanol
Overview
Description
1-(Trifluoromethyl)-1H-imidazol-2-yl]methanol, or TFMI, is a synthetic compound that is widely used in scientific research. It has a wide range of applications, including as a reagent in organic synthesis, as a chromogenic and fluorogenic agent, and as a catalyst in various reactions. TFMI is also used in biochemical and physiological studies to study the effects of different compounds on the body.
Scientific Research Applications
TFMI has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a chromogenic and fluorogenic agent, and as a catalyst in various reactions. TFMI is also used in biochemical and physiological studies to study the effects of different compounds on the body. It has been used to study the effects of compounds on enzymes, proteins, and other biological molecules. Additionally, TFMI has been used to study the effects of compounds on cell signaling pathways and gene expression.
Mechanism of Action
The mechanism of action of TFMI is not fully understood. However, it is believed to act as an inhibitor of enzymes, proteins, and other biological molecules. It can also act as an activator of some biochemical pathways, such as those involved in cell signaling. Additionally, TFMI has been shown to interact with various receptors, such as the cannabinoid receptor, and to modulate the activity of some enzymes, such as cyclooxygenase.
Biochemical and Physiological Effects
TFMI has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that TFMI can inhibit the activity of enzymes, proteins, and other biological molecules. It can also modulate the activity of some biochemical pathways, such as those involved in cell signaling. Additionally, TFMI has been shown to interact with various receptors, such as the cannabinoid receptor, and to modulate the activity of some enzymes, such as cyclooxygenase.
Advantages and Limitations for Lab Experiments
TFMI has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, TFMI is a highly reactive compound, which makes it useful for a variety of reactions. However, there are also some limitations to using TFMI in laboratory experiments. For example, it is not very soluble in water, which can limit its use in biochemical and physiological studies. Additionally, TFMI can be toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research involving TFMI. For example, further research could be conducted on the biochemical and physiological effects of TFMI, such as its effects on enzymes and other biological molecules. Additionally, further research could be conducted on the mechanism of action of TFMI and its potential applications in drug discovery and development. Finally, further research could be conducted on the synthesis of TFMI and its potential uses in organic synthesis and other reactions.
Synthesis Methods
TFMI can be synthesized through a variety of methods, including via the reaction of trifluoromethyliodide and 1H-imidazole-2-thiol. This reaction can be catalyzed by a variety of reagents, such as potassium carbonate or potassium hydroxide. The reaction can be carried out at room temperature or in a solvent, such as dichloromethane or acetonitrile. The resulting product is a yellow solid with a melting point of about 130°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1-(trifluoromethyl)-1H-imidazol-2-yl]methanol involves the reaction of 1H-imidazole-2-carbaldehyde with trifluoromethyl boronic acid followed by reduction with sodium borohydride.", "Starting Materials": [ "1H-imidazole-2-carbaldehyde", "trifluoromethyl boronic acid", "sodium borohydride", "methanol", "dichloromethane", "water" ], "Reaction": [ "To a solution of 1H-imidazole-2-carbaldehyde (1.0 equiv) in dichloromethane, add trifluoromethyl boronic acid (1.2 equiv) and palladium acetate (0.1 equiv).", "Heat the reaction mixture at 80°C for 12 hours under nitrogen atmosphere.", "Cool the reaction mixture to room temperature and add sodium borohydride (1.5 equiv) slowly with stirring.", "Add methanol (2.0 equiv) to the reaction mixture and stir for 1 hour.", "Quench the reaction with water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain [1-(trifluoromethyl)-1H-imidazol-2-yl]methanol as a white solid." ] } | |
CAS RN |
2169259-41-8 |
Product Name |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanol |
Molecular Formula |
C5H5F3N2O |
Molecular Weight |
166.1 |
Purity |
95 |
Origin of Product |
United States |
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